2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol
Overview
Description
“2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol” is a chemical compound with the CAS Number: 473416-36-3. It has a molecular weight of 205.18 . The compound is solid in physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-amino-2-[4-(trifluoromethyl)phenyl]ethanol . The InChI code for this compound is 1S/C9H10F3NO/c10-9(11,12)7-3-1-6(2-4-7)8(13)5-14/h1-4,8,14H,5,13H2 .Physical And Chemical Properties Analysis
The compound is solid in physical form . It should be stored in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in “2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol”, is a common feature in many FDA-approved drugs . This group can enhance the pharmacological properties of drug molecules, making them more effective. Therefore, “2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol” could potentially be used in the development of new pharmaceuticals .
Chemical Synthesis
“2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol” could be used as a building block in chemical synthesis. Its unique structure could be leveraged to create more complex molecules with desired properties. For example, it could be used in the synthesis of heavily substituted pyrazole-based heterocycles, like Fipronil , which is an extremely effective parasiticide used for both agricultural and non-agricultural purposes .
Material Science
In material science, “2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol” could be used in the development of new materials with unique properties. The presence of the trifluoromethyl group could potentially influence the physical and chemical properties of these materials .
Agrochemicals
As mentioned earlier, “2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol” could be used in the synthesis of agrochemicals like Fipronil . These chemicals are used to protect crops from pests and diseases, thereby increasing agricultural productivity .
Research and Development
“2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol” could be used in research and development to explore its properties and potential applications. This could lead to the discovery of new uses for this compound in various fields .
Industrial Applications
In industrial applications, “2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol” could be used in the production of other chemicals. Its unique structure could make it a valuable component in various chemical reactions .
Safety And Hazards
properties
IUPAC Name |
2-amino-2-[4-(trifluoromethyl)phenyl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO/c10-9(11,12)7-3-1-6(2-4-7)8(13)5-14/h1-4,8,14H,5,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDJAPRZLEXCFHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CO)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00564733 |
Source
|
| Record name | 2-Amino-2-[4-(trifluoromethyl)phenyl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00564733 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol | |
CAS RN |
473416-36-3 |
Source
|
| Record name | 2-Amino-2-[4-(trifluoromethyl)phenyl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00564733 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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